Cas no 1225882-86-9 (4-(furan-2-yl)-2-methylbutanoic acid)

4-(Furan-2-yl)-2-methylbutanoic acid is a furan-substituted carboxylic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure combines a furan ring with a branched aliphatic chain, offering versatility as an intermediate in the synthesis of more complex molecules. The presence of the furan moiety may confer unique reactivity, enabling participation in cycloaddition or functionalization reactions. The carboxylic acid group allows for further derivatization, such as esterification or amidation. This compound is of interest in medicinal chemistry due to the furan ring's prevalence in bioactive molecules. Its stability and well-defined structure make it suitable for controlled synthetic applications.
4-(furan-2-yl)-2-methylbutanoic acid structure
1225882-86-9 structure
Product Name:4-(furan-2-yl)-2-methylbutanoic acid
CAS No:1225882-86-9
MF:C9H12O3
MW:168.189783096313
CID:5872033
PubChem ID:82074768
Update Time:2025-05-19

4-(furan-2-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(furan-2-yl)-2-methylbutanoic acid
    • EN300-1831217
    • 1225882-86-9
    • Inchi: 1S/C9H12O3/c1-7(9(10)11)4-5-8-3-2-6-12-8/h2-3,6-7H,4-5H2,1H3,(H,10,11)
    • InChI Key: HIIGHHNFBSMURE-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CCC(C(=O)O)C

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.4Ų

4-(furan-2-yl)-2-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1831217-0.05g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
0.05g
$707.0 2023-09-19
Enamine
EN300-1831217-0.1g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
0.1g
$741.0 2023-09-19
Enamine
EN300-1831217-0.25g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
0.25g
$774.0 2023-09-19
Enamine
EN300-1831217-0.5g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
0.5g
$809.0 2023-09-19
Enamine
EN300-1831217-1.0g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
1g
$1557.0 2023-06-03
Enamine
EN300-1831217-2.5g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
2.5g
$1650.0 2023-09-19
Enamine
EN300-1831217-5.0g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
5g
$4517.0 2023-06-03
Enamine
EN300-1831217-10.0g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
10g
$6697.0 2023-06-03
Enamine
EN300-1831217-1g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
1g
$842.0 2023-09-19
Enamine
EN300-1831217-5g
4-(furan-2-yl)-2-methylbutanoic acid
1225882-86-9
5g
$2443.0 2023-09-19

4-(furan-2-yl)-2-methylbutanoic acid Related Literature

Additional information on 4-(furan-2-yl)-2-methylbutanoic acid

Professional Introduction to 4-(furan-2-yl)-2-methylbutanoic acid (CAS No: 1225882-86-9)

4-(furan-2-yl)-2-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1225882-86-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a furan-2-yl substituent attached to a methylbutanoic acid backbone, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science. The presence of both an aromatic heterocycle and a branched alkyl chain makes this compound a versatile intermediate, capable of serving as a building block in the synthesis of more complex molecules.

The furan-2-yl moiety is particularly noteworthy due to its role as a pharmacophore in numerous bioactive compounds. Furan derivatives are well-documented for their involvement in various biological processes, including enzyme inhibition and receptor binding. The methylbutanoic acid part of the structure contributes to the compound's lipophilicity, which is often a critical factor in determining the pharmacokinetic properties of drug candidates. This combination of features makes 4-(furan-2-yl)-2-methylbutanoic acid an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(furan-2-yl)-2-methylbutanoic acid, making it more accessible for research purposes. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to optimize the synthesis pathway, reducing costs and improving yields. These improvements have opened new avenues for exploring the compound's applications in both academic and industrial settings.

In the realm of pharmaceutical research, 4-(furan-2-yl)-2-methylbutanoic acid has been investigated for its potential role in developing novel therapeutic agents. Studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The furan-2-yl group, in particular, has been shown to interact with specific biological targets, making it a valuable scaffold for drug design. Researchers are leveraging computational modeling and high-throughput screening to identify analogs with enhanced biological activity.

The structural versatility of 4-(furan-2-yl)-2-methylbutanoic acid also makes it a promising candidate for material science applications. Its ability to form stable complexes with other molecules has led to investigations into its use as a ligand or catalyst in various chemical reactions. Additionally, the compound's lipophilicity and solubility profile make it suitable for formulation into novel materials with tailored properties.

One area where 4-(furan-2-yl)-2-methylbutanoic acid has shown particular promise is in the development of agrochemicals. Furan derivatives are known for their efficacy as plant growth regulators and pest control agents. By incorporating this moiety into larger molecular structures, scientists aim to create more effective and environmentally friendly solutions for agricultural challenges. The methylbutanoic acid component may contribute to the stability and bioavailability of these agrochemical formulations, enhancing their overall performance.

The synthesis and application of 4-(furan-2-yl)-2-methylbutanoic acid also highlight the importance of green chemistry principles in modern research. Efforts are underway to develop sustainable methods for producing this compound, minimizing waste and reducing environmental impact. Techniques such as biocatalysis and flow chemistry are being explored to achieve these goals, ensuring that future research remains both innovative and responsible.

In conclusion, 4-(furan-2-yl)-2-methylbutanoic acid (CAS No: 1225882-86-9) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry, position it as a valuable tool for researchers seeking to develop new drugs, materials, and agrochemicals. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.